Cas no 1803640-41-6 (2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1803640-41-6
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4910622
• Update Time: 2025-05-21

2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H6F3N3O3/c10-9(11,12)18-6-1-4(2-7(16)17)5(3-13)15-8(6)14/h1H,2H2,(H2,14,15)(H,16,17)
• InChI Key： UFKZKFRROHNLKU-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N)N=C(C#N)C(=C1)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-acetic acid

Introduction to 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-acetic Acid (CAS No. 1803640-41-6)

2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-acetic acid, with the CAS number 1803640-41-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, which is well-known for its diverse biological activities and applications in drug development. The unique structural features of this molecule, including its amino, cyano, and trifluoromethoxy substituents, make it a promising candidate for various synthetic and therapeutic applications.

The< strong>pyridine ring is a core structural motif in many bioactive molecules, and its derivatives have been extensively studied for their potential pharmacological properties. The presence of a< strong>cyano group at the 6-position and an< strong>amino group at the 2-position introduces additional reactivity, enabling various functionalization strategies. Furthermore, the< strong>trifluoromethoxy group at the 3-position enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in developing novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The< strong>2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-acetic acid has been explored in several preclinical studies due to its potential as a lead compound for therapeutic agents. Its structural features suggest that it may interact with biological targets in ways that could lead to new treatments for various diseases.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The< strong.amino group can be readily modified through various coupling reactions, allowing for the attachment of different pharmacophores. Similarly, the< strong.cyano group can undergo reduction or further functionalization, providing additional pathways for molecular diversification. The< strong.trifluoromethoxy group, on the other hand, offers stability against metabolic degradation, which is crucial for maintaining the efficacy of pharmaceutical compounds.

The< strong.pyridine-5-acetic acid moiety itself is particularly interesting from a biochemical perspective. Pyridine derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The acetic acid side chain adds another layer of functionality, enabling interactions with biological targets that could be exploited for therapeutic purposes.

In the context of current research, several studies have highlighted the potential of< strong.trifluoromethylated pyridines as key components in drug development. The introduction of fluorine atoms into organic molecules often enhances their binding affinity and selectivity towards biological targets. This phenomenon has been observed in various therapeutic classes, including kinase inhibitors and antiviral agents. The< strong.trifluoromethoxy group in 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-acetic acid is expected to contribute to these effects, making it a valuable building block for future drug candidates.

The< strong.amino group at the 2-position of the pyridine ring provides another opportunity for further derivatization. This group can be used to form amides, ureas, or other functionalized structures that may enhance the biological activity of the compound. For instance, amide linkages are commonly used in drug design to improve solubility and bioavailability while maintaining potency.

The< strong.cyano group, located at the 6-position, adds another dimension to the compound's reactivity. Cyano groups are known to participate in various chemical reactions, including nucleophilic additions and reductions. These reactions can be harnessed to create more complex molecular architectures or to introduce additional functional groups that may enhance pharmacological properties.

The overall structure of< strong.2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-acetic acid suggests that it could be a versatile intermediate in synthetic chemistry. Its combination of reactive sites and stability features makes it suitable for use in multi-step synthetic routes towards more complex molecules. This flexibility is particularly valuable in drug discovery pipelines where rapid access to diverse molecular libraries is essential.

In conclusion, 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1803640-41-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for developing new therapeutic agents. The ongoing studies exploring its applications highlight its importance as a building block in drug discovery and synthetic chemistry.